![molecular formula C11H12N2O3S B3946280 5-{[(allylamino)carbonothioyl]amino}-2-hydroxybenzoic acid CAS No. 62773-60-8](/img/structure/B3946280.png)
5-{[(allylamino)carbonothioyl]amino}-2-hydroxybenzoic acid
Overview
Description
5-{[(allylamino)carbonothioyl]amino}-2-hydroxybenzoic acid, commonly known as ATB-346, is a novel drug compound that has been developed as a potential treatment for inflammation and pain. This compound is a derivative of naproxen, which is a nonsteroidal anti-inflammatory drug (NSAID) commonly used to treat pain and inflammation. However, naproxen has been associated with gastrointestinal side effects, and ATB-346 has been developed to address this issue.
Mechanism of Action
ATB-346 works by selectively inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of pain and inflammation. ATB-346 has been shown to be a more selective COX-2 inhibitor compared to naproxen, which also inhibits COX-1, an enzyme that is involved in the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects:
ATB-346 has been shown to have several biochemical and physiological effects, including inhibition of COX-2 activity, reduction in the production of prostaglandins, and attenuation of inflammatory responses. Moreover, ATB-346 has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
ATB-346 has several advantages for lab experiments, including its superior anti-inflammatory and analgesic properties compared to naproxen, and its reduced gastrointestinal toxicity. However, ATB-346 may have limitations in terms of its selectivity for COX-2 inhibition, which may affect its efficacy in certain conditions.
Future Directions
There are several future directions for the research and development of ATB-346. These include further preclinical studies to evaluate its safety and efficacy, clinical trials to assess its therapeutic potential in the treatment of inflammatory and pain conditions, and studies to investigate its mechanisms of action and potential applications in other disease states. Additionally, there may be opportunities to develop novel derivatives of ATB-346 with enhanced therapeutic properties.
Scientific Research Applications
ATB-346 has been extensively studied for its potential therapeutic benefits in the treatment of inflammation and pain. Several preclinical studies have demonstrated that ATB-346 has superior anti-inflammatory and analgesic properties compared to naproxen. Moreover, ATB-346 has been shown to have a better safety profile compared to naproxen, with reduced gastrointestinal toxicity.
properties
IUPAC Name |
2-hydroxy-5-(prop-2-enylcarbamothioylamino)benzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3S/c1-2-5-12-11(17)13-7-3-4-9(14)8(6-7)10(15)16/h2-4,6,14H,1,5H2,(H,15,16)(H2,12,13,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZOIDNQRXHMHJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=S)NC1=CC(=C(C=C1)O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50366704 | |
Record name | ST50036567 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50366704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62773-60-8 | |
Record name | ST50036567 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50366704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.